Cas no 1386657-24-4 (N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide)

• Product Name: N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide
• CAS No: 1386657-24-4
• MF: C₁₉H₁₇ClN₂O₂S
• MW: 372.868482351303
• CID: 6153062
• PubChem ID: 60322282
• Update Time: 2025-10-31

N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide
• EN300-26597588
• AKOS008271847
• 1386657-24-4
• Z1223135430

• Inchi： 1S/C19H17ClN2O2S/c1-15-12-18(13-21-19(15)20)25(23,24)22(17-10-6-3-7-11-17)14-16-8-4-2-5-9-16/h2-13H,14H2,1H3
• InChI Key： JPXKJDFJUGYDHN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(N(C1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 372.0699267g/mol
• Monoisotopic Mass: 372.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.6Ų

Additional information on N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide

Introduction to N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide (CAS No. 1386657-24-4)

N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide, identified by its CAS number 1386657-24-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine sulfonamide class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyl group, a chloro substituent, a methyl group, and a phenyl group attached to the pyridine core, contribute to its unique chemical properties and reactivity.

The< strong>N-benzyl moiety in the molecule plays a crucial role in modulating its pharmacological effects. Benzyl groups are known to enhance binding affinity and stability in various pharmacological targets, making them valuable in medicinal chemistry. The< strong>6-chloro substituent introduces electrophilicity to the pyridine ring, which can be exploited for further functionalization or interaction with biological receptors. Additionally, the< strong>5-methyl group contributes to the steric and electronic properties of the molecule, influencing its overall biological activity. The< strong>N-phenyl group further extends the aromatic system, potentially enhancing lipophilicity and membrane permeability, which are critical factors in drug absorption and distribution.

The< strong>pyridine-3-sulfonamide core of N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide is a well-studied pharmacophore in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group provides a hydrogen bond donor capability, which is essential for interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of sulfonamides in developing novel therapeutic agents due to their ability to modulate protein-protein interactions and enzyme inhibition.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine sulfonamides. Several research groups have reported the synthesis and characterization of novel pyridine sulfonamides with enhanced biological activity. For instance, a study published in the Journal of Medicinal Chemistry described the discovery of several potent inhibitors of dihydrofolate reductase (DHFR) derived from pyridine sulfonamide structures. These inhibitors have shown promise in preclinical studies for the treatment of cancer and infectious diseases.

The< strong>N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide (CAS No. 1386657-24-4) has been investigated for its potential as an intermediate in the synthesis of more complex pharmaceutical compounds. Its unique structural features make it a versatile building block for designing molecules with tailored biological activities. Researchers have utilized this compound to develop novel scaffolds that exhibit inhibitory effects on various targets relevant to human health.

The synthesis of< strong>N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, sulfonylation reactions, and condensation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific functional groups into the molecule with high efficiency.

The pharmacological evaluation of< strong>N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes and receptors associated with various diseases. For example, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

The< strong>CAS No. 1386657-24-4 identification ensures that researchers can reliably obtain this compound for their studies without ambiguity regarding its identity and purity. The use of standardized CAS numbers is essential in ensuring consistency and accuracy in scientific research and industrial applications.

In conclusion, N-benzyl-6-chloro-5-methyl-N-phenylpyridine-3-sulfonamide (CAS No. 1386657-24-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for developing novel therapeutic agents. Continued research into this compound and its derivatives will likely yield important insights into new treatment strategies for various diseases.